Cas no 1368069-92-4 (5-methoxyfuro3,2-bpyridine-2-carboxylic acid)

5-Methoxyfuro[3,2-b]pyridine-2-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a fused furan and pyridine ring system. Its unique structure, incorporating a methoxy substituent at the 5-position, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential as a building block for the development of biologically active molecules, particularly in medicinal chemistry applications. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. The electron-rich furan and pyridine moieties contribute to its reactivity, facilitating its use in cross-coupling reactions and other transformations. This compound is of interest for researchers exploring novel heterocyclic scaffolds with tailored properties.
5-methoxyfuro3,2-bpyridine-2-carboxylic acid structure
1368069-92-4 structure
Product Name:5-methoxyfuro3,2-bpyridine-2-carboxylic acid
CAS No:1368069-92-4
MF:C9H7NO4
MW:193.156182527542
MDL:MFCD22061540
CID:5050403
PubChem ID:82402393
Update Time:2025-06-11

5-methoxyfuro3,2-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxyfuro[3,2-b]pyridine-2-carboxylic acid
    • 5-methoxyfuro3,2-bpyridine-2-carboxylic acid
    • MDL: MFCD22061540
    • Inchi: 1S/C9H7NO4/c1-13-8-3-2-6-5(10-8)4-7(14-6)9(11)12/h2-4H,1H3,(H,11,12)
    • InChI Key: ULINLNOTKRQAFX-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC2=C1C=CC(=N2)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 233
  • XLogP3: 1.5
  • Topological Polar Surface Area: 72.6

5-methoxyfuro3,2-bpyridine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M335678-2.5mg
5-methoxyfuro[3,2-b]pyridine-2-carboxylic acid
1368069-92-4
2.5mg
$ 70.00 2022-06-03
TRC
M335678-5mg
5-methoxyfuro[3,2-b]pyridine-2-carboxylic acid
1368069-92-4
5mg
$ 95.00 2022-06-03
TRC
M335678-25mg
5-methoxyfuro[3,2-b]pyridine-2-carboxylic acid
1368069-92-4
25mg
$ 365.00 2022-06-03
Enamine
EN300-270247-0.05g
5-methoxyfuro[3,2-b]pyridine-2-carboxylic acid
1368069-92-4 95%
0.05g
$600.0 2023-09-11
Enamine
EN300-270247-0.1g
5-methoxyfuro[3,2-b]pyridine-2-carboxylic acid
1368069-92-4 95%
0.1g
$783.0 2023-09-11
Enamine
EN300-270247-0.25g
5-methoxyfuro[3,2-b]pyridine-2-carboxylic acid
1368069-92-4 95%
0.25g
$1118.0 2023-09-11
Enamine
EN300-270247-0.5g
5-methoxyfuro[3,2-b]pyridine-2-carboxylic acid
1368069-92-4 95%
0.5g
$1760.0 2023-09-11
Enamine
EN300-270247-1.0g
5-methoxyfuro[3,2-b]pyridine-2-carboxylic acid
1368069-92-4 95%
1g
$0.0 2023-06-07
Enamine
EN300-270247-2.5g
5-methoxyfuro[3,2-b]pyridine-2-carboxylic acid
1368069-92-4 95%
2.5g
$4424.0 2023-09-11
Enamine
EN300-270247-5.0g
5-methoxyfuro[3,2-b]pyridine-2-carboxylic acid
1368069-92-4 95%
5.0g
$6545.0 2023-02-28

Additional information on 5-methoxyfuro3,2-bpyridine-2-carboxylic acid

Introduction to 5-methoxyfuro[3,2-bpyridine-2-carboxylic acid (CAS No. 1368069-92-4)

5-methoxyfuro[3,2-bpyridine-2-carboxylic acid, with the chemical identifier CAS No. 1368069-92-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the furo[3,2-bpyridine] scaffold, which is a fused ring system consisting of a furan ring and a pyridine ring. The presence of a methoxy group at the 5-position of the furan ring and a carboxylic acid functionality at the 2-position of the pyridine ring introduces unique electronic and steric properties that make it a valuable building block for drug discovery and development.

The furo[3,2-bpyridine] scaffold is known for its structural versatility and biological activity, making it a popular motif in medicinal chemistry. This scaffold has been explored in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory applications. The 5-methoxyfuro[3,2-bpyridine-2-carboxylic acid derivative, in particular, has been studied for its potential pharmacological properties due to the interplay between the furan and pyridine rings.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. The 5-methoxyfuro[3,2-bpyridine-2-carboxylic acid derivative has been investigated for its role in modulating biological pathways associated with diseases such as cancer and inflammation. Researchers have leveraged its structural features to design molecules that can interact with specific targets in the body.

One of the key aspects of this compound is its ability to serve as a precursor for more complex molecules. The carboxylic acid group at the 2-position of the pyridine ring allows for further functionalization via esterification, amidation, or other chemical transformations. This flexibility makes it an attractive candidate for synthesizing novel drug candidates with tailored pharmacological properties.

The methoxy group at the 5-position of the furan ring contributes to the compound's overall electronic distribution and influences its interactions with biological targets. This modification can enhance solubility, improve metabolic stability, or modulate binding affinity depending on the context of drug design.

Recent studies have highlighted the potential of 5-methoxyfuro[3,2-bpyridine-2-carboxylic acid as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can disrupt aberrant signaling pathways without affecting normal cellular processes.

The furo[3,2-bpyridine] scaffold has been particularly useful in this context due to its ability to mimic natural product structures that exhibit potent biological activity. The 5-methoxyfuro[3,2-bpyridine-2-carboxylic acid derivative has been used to develop compounds that target tyrosine kinases and other enzymes involved in cancer progression. These studies have shown promising results in preclinical models, suggesting that this scaffold could be further exploited for developing next-generation anticancer agents.

Another area where this compound has shown promise is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, and there is an urgent need for novel antibiotics to combat resistant bacterial strains. The unique structure of 5-methoxyfuro[3,2-bpyridine-2-carboxylic acid has been explored as a scaffold for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

Additionally, researchers have investigated the potential of this compound as a tool for studying enzyme mechanisms and interactions. By using labeled derivatives or analogs of 5-methoxyfuro[3,2-bpyridine-2-carboxylic acid, scientists can gain insights into how enzymes recognize and bind substrates. This information can be invaluable for designing more effective drugs by optimizing binding interactions.

The synthesis of 5-methoxyfuro[3,2-bpyridine-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted furans and pyridines followed by functional group modifications such as hydrolysis or methylation to introduce the desired substituents.

In conclusion,5-methoxyfuro[3,2-bpyridine-2-carboxylic acid (CAS No. 1368069-92-4) is a versatile heterocyclic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing molecules with therapeutic applications ranging from cancer treatment to antimicrobial agents. Continued research into this compound and its derivatives will likely yield novel insights into biological processes and lead to innovative treatments for various diseases.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk